Cas no 2229456-48-6 (5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine
• CAS No: 2229456-48-6
• MF: C₇H₇N₅O₃
• MW: 209.162180185318
• CID: 6196355
• PubChem ID: 165701118
• Update Time: 2025-07-17

5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine
• 2229456-48-6
• EN300-1802027

• Inchi： 1S/C7H7N5O3/c1-11-6(5(3-9-11)12(13)14)7-4(8)2-10-15-7/h2-3H,8H2,1H3
• InChI Key： FXQTWXGPOKCAGN-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.05488910g/mol
• Monoisotopic Mass: 209.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116Ų

Additional information on 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine

Introduction to 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine (CAS No. 2229456-48-6)

5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine, identified by the CAS number 2229456-48-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2-oxazole ring and a 1-methyl-4-nitro-pyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine is particularly intriguing due to its potential as a lead compound in drug discovery. The 1,2-oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 1-methyl-4-nitro-pyrazole moiety, on the other hand, introduces electron-withdrawing properties that can modulate the compound's reactivity and bioavailability.

Recent studies have explored the pharmacological properties of 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase cascades.

The pharmacokinetic profile of 5-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1,2-oxazol-4-amnine has also been studied to evaluate its suitability for therapeutic use. In animal models, this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 5-(1-methyl-4-nitro-1H-pyrazol-5-y)-1,2-oaxzol--amine. Prodrugs are inactive derivatives that are converted into the active drug in vivo through metabolic processes. This approach can enhance the compound's pharmacokinetic properties and reduce potential side effects.

In addition to its therapeutic applications, 5-(1-methyl--nitro--pyrazol--yl)--oxazol--amine has also been studied for its use as a research tool in biochemical assays. Its unique structural features make it an excellent candidate for probing specific biological pathways and interactions. For instance, it can be used to study the role of NF-kB signaling in inflammation or to investigate mechanisms of apoptosis in cancer cells.

The synthesis of 5-(methyl--nitro--pyrazol--yl)--oxazol--amine involves several well-established chemical reactions. The key steps include the formation of the 1-methyl--pyrazole ring through a cyclization reaction and the subsequent introduction of the nitro group via nitration. The final step involves coupling this intermediate with an appropriate oxazole derivative to form the target compound. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 5-(methyl--nitro--pyrazol--yl)--oxazol--amine (CAS No. 2229456--) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent or research tool. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.